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molecular formula C9H13BrSn B8586648 Stannane, (4-bromophenyl)trimethyl- CAS No. 937-11-1

Stannane, (4-bromophenyl)trimethyl-

Cat. No. B8586648
CAS RN: 937-11-1
M. Wt: 319.81 g/mol
InChI Key: WFQUNOJQEKEOSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05541169

Procedure details

3.0 g (13 mmol) of p-dibromobenzene was dissolved in 100 ml of anhydrous diethyl ether, and under room temperature and an argon stream, 8.0 ml (13 mmol) of 1.6M n-butyllithium (hexane solution) was gradually added dropwise, followed by stirring for 1 minute. Further, 2.8 g (14 mmol) of trimethyltin chloride was added, and refluxed at 50° C. for 2 hours. After the reaction, the reaction solution was cooled, saturated ammonium chloride solution was added, and the mixture was extracted with diethyl ether. The organic layer was washed successively with water and saturated saline, dried over anhydrous magnesium sulfate and anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane) to give 2.7 g of 4-bromophenyltrimethyltin as a colorless oil (yield 66%).
Name
p-dibromobenzene
Quantity
3 g
Type
reactant
Reaction Step One
Name
diethyl ether
Quantity
100 mL
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
8 mL
Type
reactant
Reaction Step Two
Name
trimethyltin chloride
Quantity
2.8 g
Type
reactant
Reaction Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
4-bromophenyltrimethyltin
Yield
66%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5](Br)=[CH:4][CH:3]=1.C([Li])CCC.[CH3:14][Sn:15](Cl)([CH3:17])[CH3:16].[Cl-].[NH4+]>C(OCC)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([Sn:15]([CH3:17])([CH3:16])[CH3:14])=[CH:4][CH:3]=1 |f:3.4|

Inputs

Step One
Name
p-dibromobenzene
Quantity
3 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)Br
Name
diethyl ether
Quantity
100 mL
Type
solvent
Smiles
C(C)OCC
Step Two
Name
n-butyllithium
Quantity
8 mL
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
trimethyltin chloride
Quantity
2.8 g
Type
reactant
Smiles
C[Sn](C)(C)Cl
Step Four
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
by stirring for 1 minute
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After the reaction
TEMPERATURE
Type
TEMPERATURE
Details
the reaction solution was cooled
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with diethyl ether
WASH
Type
WASH
Details
The organic layer was washed successively with water and saturated saline
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate and anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (hexane)

Outcomes

Product
Details
Reaction Time
 1 min
Name
4-bromophenyltrimethyltin
Type
product
Smiles
BrC1=CC=C(C=C1)[Sn](C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.7 g
YIELD: PERCENTYIELD 66%
YIELD: CALCULATEDPERCENTYIELD 64.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.